Cas no 32350-86-0 (meso-Tetra(o-dichlorophenyl) Porphine)

• Product Name: meso-Tetra(o-dichlorophenyl) Porphine
• CAS No: 32350-86-0
• MF: C₄₄H₂₂Cl₈N₄
• MW: 890.296282291412
• CID: 853852
• Update Time: 2026-04-29

meso-Tetra(o-dichlorophenyl) Porphine Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine, 5,10,15,20-tetrakis(3,4-dichlorophenyl)-
• meso-Tetra(o-dichlorophenyl) porphine,5,10,15,20-Tetrakis(o-dichlorophenyl)-21H,23H-porphine
• MESO-TETRA(O-DICHLOROPHENYL)PORPHINE
• 5,10,15,20-TETRAKIS-(2,6-DICHLOROPHENYL)-21,23H-PORPHYRIN
• 5,10,15,20-TETRAKIS(2,6-DICHLOROPHENYL)PORPHINE
• 5,10,15,20-Tetrakis(3,4-dichlorophenyl)porphine
• 5,10,15,20-TETRAKIS(O-DICHLOROPHENYL)-21H,23H-PORPHINE
• RARECHEM AS SA 0042
• TETRA-(2,6-DICHLOROPHENYL)-PORPHYRINE
• Tetra(3,4-dichlorophenyl)porphine
• meso-Tetra(o-dichlorophenyl) Porphine

Computed Properties

• Exact Mass: 885.93500

Experimental Properties

• Density: 1.519
• PSA: 56.30000
• LogP: 12.09340

Additional information on meso-Tetra(o-dichlorophenyl) Porphine

Research Brief on meso-Tetra(o-dichlorophenyl) Porphine (CAS: 32350-86-0): Recent Advances and Applications

meso-Tetra(o-dichlorophenyl) Porphine (T(o-ClP)P), with the CAS number 32350-86-0, is a synthetic porphyrin derivative that has garnered significant attention in the fields of chemical biology and medicine due to its unique photophysical and chemical properties. Recent studies have explored its applications in photodynamic therapy (PDT), catalysis, and biosensing, leveraging its strong absorption in the visible spectrum and ability to generate reactive oxygen species (ROS) upon light irradiation. This research brief synthesizes the latest findings on T(o-ClP)P, highlighting its potential in therapeutic and diagnostic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the efficacy of T(o-ClP)P as a photosensitizer in PDT for cancer treatment. The research demonstrated that T(o-ClP)P exhibits high singlet oxygen quantum yields (ΦΔ ≈ 0.75) and excellent cellular uptake in vitro, making it a promising candidate for targeting solid tumors. The study also revealed that the dichlorophenyl substituents enhance the compound's stability and reduce aggregation in aqueous environments, a common limitation of porphyrin-based photosensitizers.

In the realm of catalysis, a 2024 paper in ACS Catalysis reported the use of T(o-ClP)P as a ligand in palladium-catalyzed cross-coupling reactions. The electron-withdrawing effects of the dichlorophenyl groups were found to modulate the metal center's electronic properties, improving catalytic efficiency in Suzuki-Miyaura and Heck reactions. This finding opens new avenues for designing porphyrin-based catalysts for fine chemical synthesis.

Beyond therapeutic and catalytic applications, T(o-ClP)P has also been explored as a fluorescent probe for biosensing. A recent study in Analytical Chemistry (2024) utilized T(o-ClP)P's distinct emission profile to develop a turn-on sensor for nitric oxide (NO) detection in live cells. The sensor demonstrated high selectivity and a detection limit of 50 nM, showcasing its potential for studying NO-related physiological processes.

Despite these advances, challenges remain in optimizing T(o-ClP)P's pharmacokinetics and reducing potential off-target effects in vivo. Ongoing research is focusing on nanoparticle-based delivery systems to enhance its tumor specificity and minimize systemic toxicity. Preliminary results from a 2024 preclinical study suggest that liposomal encapsulation of T(o-ClP)P improves its biodistribution and therapeutic index in murine models.

In conclusion, meso-Tetra(o-dichlorophenyl) Porphine continues to emerge as a versatile molecule with broad applications in medicine and chemistry. Its unique structural features and tunable properties make it a valuable tool for researchers developing next-generation therapeutics and catalysts. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.